2-(benzo[d]thiazol-2-yl(methyl)amino)-N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)acetamide

• IUPAC Name: 2-[1,3-benzothiazol-2-yl(methyl)amino]-N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C21H21N5O4S2/c1-13-14(2)24-30-20(13)25-32(28,29)16-10-8-15(9-11-16)22-19(27)12-26(3)21-23-17-6-4-5-7-18(17)31-21/h4-11,25H,12H2,1-3H3,(H,22,27)
• InChI Key: PFOAIXDWHMUGFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(ON=C1C)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)CN(C)C3=NC4=CC=CC=C4S3
• Molecular Formula: C21H21N5O4S2
• Molecular Weight: 471.6 g/mol
• CAS No.: 1351589-23-5

Description

The compound 2-(benzo[d]thiazol-2-yl(methyl)amino)-N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)acetamide features a hybrid pharmacophore combining a benzo[d]thiazole core, a methylamino linker, and a sulfamoylphenylacetamide moiety. Key structural elements include:

• Benzo[d]thiazole: Known for anti-inflammatory and antimicrobial properties .
• Sulfamoylphenylacetamide: Common in sulfonamide drugs targeting bacterial dihydropteroate synthase or urease .
• 3,4-Dimethylisoxazole: Enhances metabolic stability and binding affinity in enzyme inhibitors .

Biological Activity

The compound 2-(benzo[d]thiazol-2-yl(methyl)amino)-N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)acetamide is a synthetic organic molecule that belongs to a class of benzothiazole derivatives. These derivatives are recognized for their diverse biological activities, including antimicrobial , anticancer , and anti-inflammatory properties. This article provides a detailed exploration of the biological activity of this compound, supported by data tables, case studies, and research findings.

Structural Features

The compound features several key structural components:

• Benzothiazole ring : Known for its biological activity.
• Acetamide group : Enhances solubility and potential pharmacological effects.
• Sulfamoyl and isoxazole moieties : Contribute to the compound's overall biological profile.

Antimicrobial Activity

Compounds containing benzothiazole moieties have been shown to exhibit significant antimicrobial properties. For instance, related compounds have demonstrated activity against various bacterial strains:

Compound Name	Minimum Inhibitory Concentration (MIC)	Activity Type
2-bromo-benzothiazole	50 μg/mL	Antibacterial
3-methyl-benzothiazole	30 μg/mL	Antifungal

Studies indicate that the presence of the benzothiazole ring enhances the interaction with microbial targets, leading to effective inhibition of growth.

Anticancer Activity

Research has highlighted the anticancer potential of benzothiazole derivatives. A study on related compounds showed promising results in inhibiting cancer cell proliferation:

Compound Name	IC50 (µM)	Cancer Cell Line
N-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide	12.5	MCF-7 (breast cancer)
2-(benzo[d]thiazol-2-ylthio)-N-benzyl-N-(3,4,5-trimethoxyphenyl)acetamide	8.0	HeLa (cervical cancer)

These findings suggest that modifications in the molecular structure can lead to enhanced anticancer activity.

Anti-inflammatory Activity

The anti-inflammatory properties of benzothiazole derivatives have also been explored. In vitro studies have shown that these compounds can inhibit pro-inflammatory cytokines:

Compound Name	Cytokine Inhibition (%)	Test Model
5-benzylidine-thiazolidine derivatives	70% TNF-alpha inhibition	RAW264.7 macrophages
2-(benzo[d]thiazol-2-yl)-N-methylacetamide	65% IL-6 inhibition	LPS-stimulated cells

While the exact mechanism of action for 2-(benzo[d]thiazol-2-yl(methyl)amino)-N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)acetamide remains largely unexplored, related compounds have been shown to interact with specific enzymes and receptors involved in inflammation and cell proliferation pathways. The benzothiazole scaffold is believed to facilitate binding to these biological targets.

Case Studies

• Anticonvulsant Activity : A study on similar benzothiazole derivatives reported promising anticonvulsant activities using the maximal electroshock seizure test. Compounds demonstrated protective indices significantly higher than standard medications like phenytoin and carbamazepine .
• In vitro Studies on Cancer Cell Lines : Research involving various benzothiazole derivatives indicated their ability to induce apoptosis in cancer cell lines, suggesting a potential role in cancer therapy .

Comparison with Similar Compounds

Structural Features

Compound Name	Core Structure	Key Substituents	Bioactivity Relevance	Reference
Target Compound	Acetamide-linked sulfamoylphenyl	Benzo[d]thiazole-methylamino, 3,4-dimethylisoxazole	Enzyme inhibition, antimicrobial
N-(4-(N-(3,4-Dimethylisoxazol-5-yl)sulfamoyl)phenyl)-2-((2,3-dimethylphenyl)amino)benzamide (13)	Benzamide-linked sulfamoylphenyl	2,3-Dimethylaniline, 3,4-dimethylisoxazole	Urease inhibition (IC₅₀: 18.4 µM)
2-(Benzo[d]thiazol-2-ylthio)-N-(2-oxoindolin-3-ylidene)acetohydrazide (3a–3g)	Acetohydrazide	Benzo[d]thiazole-thioether, indolinone	Anti-inflammatory (ED₅₀: 28.7 mg/kg)
N-(5-(N-(2-oxo-2-((4-phenylthiazol-2-yl)amino)ethyl)sulfamoyl)-4-phenyloxazol-2-yl)benzamide (5)	Benzamide-linked oxazole	Phenylthiazole, sulfamoylethyl	Antibacterial (MIC: 6.25 µg/mL)

Key Observations :

• The methylamino linker in the target compound may enhance conformational flexibility compared to rigid thioether or hydrazide linkers in analogs .

Physicochemical Data :

Compound	Melting Point (°C)	Rf Value	Molecular Weight	Reference
Target Compound	~170–175 (predicted)	0.80–0.85	~500 (estimated)	–
Compound 9 ()	165–167	0.81	486.4
Compound 5d ()	241–248	0.83	532.5

Notes:

• The target’s predicted melting point aligns with sulfamoylphenylacetamide analogs, suggesting comparable crystallinity .
• Higher molecular weight analogs (e.g., 532.5 in ) exhibit increased Rf values, correlating with polarity trends.

Pharmacological Activity

Compound	Activity Type	Efficacy (IC₅₀/MIC)	Mechanism Insights	Reference
Target Compound	Urease inhibition	~10–20 µM (predicted)	Competitive binding to active site
Compound 13 ()	Urease inhibition	18.4 µM	Disruption of nickel ion coordination
Compound 5d ()	Anti-inflammatory	ED₅₀: 28.7 mg/kg	COX-2 inhibition via thiazole interaction
Compound 5 ()	Antibacterial	MIC: 6.25 µg/mL	Inhibition of bacterial cell wall synthesis

Key Insights :

• The benzo[d]thiazole moiety in the target compound may synergize with sulfamoyl groups to enhance urease binding, mirroring trends in .
• Antimicrobial activity is likely modulated by the sulfamoylphenyl group, as seen in .

Q & A

Q. What synthetic methodologies are commonly employed to synthesize this compound and its analogs?

The synthesis typically involves multi-step reactions, including:

• Coupling reactions : For example, chloroacetyl chloride is reacted with amino-thiazole intermediates in anhydrous solvents like dioxane, catalyzed by triethylamine (Et₃N), to form acetamide linkages .
• Sulfamoyl group introduction : Sulfonyl chlorides or isothiocyanates are used to functionalize aromatic amines, as seen in reactions involving 4-(benzo[d]thiazol-2-yl)benzenamine and aryl isothiocyanates .
• Solvent systems : Dry acetone or ethanol-DMF mixtures are often used for recrystallization to ensure purity . Characterization relies on FT-IR , ¹H/¹³C NMR , and elemental analysis to confirm structural integrity .

Q. How is the compound characterized to validate its structural and chemical purity?

• Spectroscopic techniques :

• FT-IR identifies functional groups (e.g., C=O stretching at ~1650 cm⁻¹ for acetamide) .
• NMR resolves proton environments (e.g., aromatic protons in benzo[d]thiazole at δ 7.2–8.5 ppm) .
  • Elemental analysis : Matches calculated vs. experimental C, H, N, S content (e.g., deviations <0.4% indicate purity) .
  • Melting point consistency : Sharp melting points within 1–2°C of literature values confirm crystallinity .

Advanced Research Questions

Q. How can computational modeling guide the optimization of this compound's bioactivity?

• Molecular docking : Used to predict binding modes with targets (e.g., docking scores for benzo[d]thiazole derivatives with enzymes like α-glucosidase show competitive inhibition) .
• Density Functional Theory (DFT) : Calculates frontier molecular orbitals (HOMO-LUMO gaps) to correlate electronic properties with reactivity .
• Molecular Dynamics (MD) : Simulates ligand-protein stability in aqueous environments, identifying key interactions (e.g., hydrogen bonds with sulfamoyl groups) .
• Reaction path search algorithms : Quantum chemical calculations optimize synthetic routes by predicting transition states and intermediates .

Q. How should researchers address contradictions in biological activity data across structurally similar analogs?

• Structure-Activity Relationship (SAR) studies :

• Vary substituents (e.g., halogen vs. methyl groups on the isoxazole ring) to assess potency trends .
• Compare IC₅₀ values in cytotoxicity assays (e.g., substituent polarity impacts membrane permeability) .
  • Experimental validation :
• Replicate assays under standardized conditions (e.g., fixed ATP concentrations in kinase assays) to minimize variability .
• Use isogenic cell lines to isolate target-specific effects from off-target interactions.
  • Meta-analysis : Cross-reference published datasets (e.g., PubChem BioAssay) to identify consensus trends or outliers .

Q. What strategies are recommended for resolving spectral data discrepancies during structural elucidation?

• 2D NMR techniques :

• HSQC and HMBC correlate ambiguous proton-carbon couplings (e.g., distinguishing acetamide vs. sulfonamide protons) .
  • High-resolution mass spectrometry (HR-MS) : Resolves molecular ion fragmentation patterns to confirm connectivity .
  • X-ray crystallography : Provides definitive proof of stereochemistry and crystal packing, critical for polymorph identification .

Methodological Considerations

Q. How can reaction design frameworks (e.g., ICReDD) improve synthetic efficiency for such complex molecules?

• Integrated computational-experimental workflows :

• Use quantum mechanics/molecular mechanics (QM/MM) to screen solvent-catalyst combinations (e.g., K₂CO₃ in dry acetone vs. Et₃N in dioxane) .
• Machine learning models trained on reaction databases (Reaxys, SciFinder) predict optimal stoichiometry and reaction times .
  • High-throughput experimentation (HTE) : Parallel synthesis of analogs with automated liquid handlers accelerates SAR exploration .

Q. What analytical techniques are critical for assessing stability under physiological conditions?

• HPLC-MS : Monitors degradation products in simulated gastric fluid (pH 2–3) or plasma .
• DSC/TGA : Thermal analysis identifies melting/decomposition points relevant to formulation .
• Radiolabeling : Tracks metabolic pathways (e.g., ¹⁴C-labeled acetamide groups in rodent studies) .